Cas no 646037-37-8 (1H-Pyrazole, 1-(3,5-difluorophenyl)-)

• Product Name: 1H-Pyrazole, 1-(3,5-difluorophenyl)-
• CAS No: 646037-37-8
• MF: C₉H₆F₂N₂
• MW: 180.154148578644
• CID: 422314
• PubChem ID: 58274054
• Update Time: 2025-04-19

1H-Pyrazole, 1-(3,5-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(3,5-difluorophenyl)-
• 1-(3,5-difluorophenyl)pyrazole
• SCHEMBL14593840
• DTXSID00729047
• 1-(3,5-Difluorophenyl)-1H-pyrazole
• 646037-37-8

• Inchi： 1S/C9H6F2N2/c10-7-4-8(11)6-9(5-7)13-3-1-2-12-13/h1-6H
• InChI Key： XQGJIXGERHSUMU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)N1C=CC=N1)F

Computed Properties

• Exact Mass: 180.04998
• Monoisotopic Mass: 180.04990452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82